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Compound of Interest

Compound Name: FD-1080

Cat. No.: B15553391

For Immediate Implementation: This document provides crucial safety and logistical guidance
for researchers, scientists, and drug development professionals on the proper disposal and
handling of the NIR-II fluorophore, FD-1080. Adherence to these procedures is essential for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Protocols

FD-1080 is a chemical substance that requires careful handling to prevent potential health
hazards. The Safety Data Sheet (SDS) from MedChemExpress classifies FD-1080 as harmful
if swallowed, a cause of skin irritation, a cause of serious eye irritation, and a potential cause of
respiratory irritation[1].

Personal Protective Equipment (PPE): All personnel handling FD-1080 must wear appropriate
PPE to minimize exposure.
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Protective Equipment

Specification

Rationale

Eye Protection

Tight-sealing safety goggles or  Prevents eye contact which

a face shield. can cause serious irritation[1].
) Chemical-resistant gloves Prevents skin contact which
Hand Protection o o
(e.g., nitrile). can cause irritation[1].
] Lab coat and other protective Prevents contamination of
Body Protection ) ]
clothing. personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA approved

respirator may be necessary if

Prevents inhalation which may

cause respiratory irritation[1].

dust is generated or ventilation

is inadequate.

Handling Procedures:

area.

Avoid Contact: Do not get in eyes, on skin, or on clothing.
Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.
Aerosol Prevention: Avoid the formation of dust and aerosols during handling.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate action is critical.
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Emergency Situation Procedure

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . .
clothing and wash it before reuse. Seek medical

attention if irritation persists[1].

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention[1].

Move the affected person to fresh air. If not
Inhalation breathing, give artificial respiration. Seek

medical attention.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion
mouth with water. Seek immediate medical
attention.
Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
Spil vermiculite, sand, or earth) and place itin a

suitable container for disposal. Avoid generating
dust. Ventilate the area and wash the spill site

after material pickup is complete.

Proper Disposal Procedures for FD-1080
Proper disposal of FD-1080 and its containers is crucial to prevent environmental
contamination and ensure compliance with local, state, and federal regulations.

Step-by-Step Disposal Guide:

e Segregation: All waste containing FD-1080, including unused product, contaminated lab
supplies (e.g., pipette tips, gloves, vials), and spill cleanup materials, must be segregated
from general laboratory waste.
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o Waste Container: Use a dedicated, clearly labeled, and sealed container for FD-1080 waste.
The container should be appropriate for chemical waste.

» Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly
identify the contents, including "FD-1080" and any solvents used.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,
away from incompatible materials, until it is collected for disposal.

» Disposal Vendor: Arrange for the disposal of the hazardous waste through a licensed and
certified environmental waste management company. Do not dispose of FD-1080 down the
drain or in the regular trash.

o Decontamination: All lab equipment and surfaces that have come into contact with FD-1080
should be thoroughly decontaminated.

Experimental Workflow and Cellular Interaction of
FD-1080

While FD-1080, as a fluorophore, is not designed to have a specific signaling pathway, its utility
in research is defined by its cellular uptake and localization, particularly in cancer cells.
Heptamethine cyanine dyes, like FD-1080, are known to be preferentially taken up by cancer
cells through organic anion-transporting polypeptides (OATPs) and subsequently localize in the
mitochondria and lysosomes. This preferential accumulation is a key principle behind its use in
IN-vivo cancer imaging.

Below is a diagram illustrating the typical experimental workflow for in-vivo imaging using FD-
1080.
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Experimental Workflow for In-Vivo Imaging with FD-1080

FD-1080 Preparation
(Dissolution in appropriate solvent)

Administration to Animal Model
(e.g., intravenous injection)

Cellular Uptake
(Preferential accumulation in target cells, e.g., cancer cells via OATPS)

l

Subcellular Localization
(Concentration in mitochondria and lysosomes)

l

NIR-II Fluorescence Imaging
(Excitation at ~1064 nm, Emission at ~1080 nm)

l

Data Acquisition and Analysis
(Image processing and quantification)

Click to download full resolution via product page

Caption: A diagram illustrating the step-by-step workflow for using FD-1080 in preclinical in-vivo
fluorescence imaging studies.

This guide provides a foundational framework for the safe handling and disposal of FD-1080. It
is imperative that all laboratory personnel are trained on these procedures and have access to
the full Safety Data Sheet before working with this compound. By prioritizing safety and proper
disposal, the scientific community can continue to leverage the powerful capabilities of
advanced fluorescent probes like FD-1080 while safeguarding both researchers and the
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of FD-1080]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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